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Compound of Interest

Compound Name: Z-L-Tyrosine dcha

Cat. No.: B12343537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,

and relevant experimental protocols for Z-L-Tyrosine dicyclohexylamine salt (Z-L-Tyrosine
dcha). This compound, a salt of the N-terminally protected amino acid Z-L-Tyrosine and

dicyclohexylamine, is a valuable building block in peptide synthesis and other areas of

medicinal chemistry.

Core Chemical Properties and Structure
Z-L-Tyrosine dcha, systematically named N-(Benzyloxycarbonyl)-L-tyrosine

dicyclohexylammonium salt, is a white crystalline powder. The formation of the

dicyclohexylamine salt enhances the stability and improves the handling characteristics of the

parent Z-L-Tyrosine molecule, which can be advantageous in synthetic applications.

Chemical Structure
The structure of Z-L-Tyrosine dcha consists of two components: the Z-L-Tyrosine anion and

the dicyclohexylammonium cation. In Z-L-Tyrosine, the amino group of the L-tyrosine is

protected by a benzyloxycarbonyl (Z or Cbz) group. This protecting group is crucial in peptide

synthesis to prevent unwanted side reactions at the N-terminus during peptide bond formation.

The dicyclohexylamine forms an ammonium salt with the carboxylic acid moiety of the Z-L-

Tyrosine.
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Caption: Chemical structure of Z-L-Tyrosine dcha.

Physicochemical Data
While specific experimental data for Z-L-Tyrosine dcha is not consistently available across the

literature, the following table summarizes its key identifiers and the properties of its parent

molecule, N-Cbz-L-Tyrosine, for reference.

Property Value Reference

Synonyms

N-CARBOBENZOXY-L-

TYROSINE

DICYCLOHEXYLAMINE SALT,

Z-Tyr-OH·DCHA, N-

Benzyloxycarbonyl-L-Tyrosine

Dicyclohexylammonium Salt

[1]

CAS Number 7278-35-5 [2]

Molecular Formula C29H40N2O5 [1]

Molecular Weight 496.64 g/mol [1]

Appearance White powder
General observation from

suppliers

Melting Point of N-Cbz-L-

Tyrosine
101-104 °C Not available for the DCHA salt

Solubility of N-Cbz-L-Tyrosine
Soluble in methanol, ethanol,

ethyl acetate

Solubility of the DCHA salt is

expected to be good in organic

solvents like dichloromethane

and ethyl acetate.

Experimental Protocols
The following sections detail generalized experimental procedures relevant to the synthesis

and use of Z-L-Tyrosine dcha.

Synthesis of Z-L-Tyrosine Dicyclohexylamine Salt
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The formation of a dicyclohexylamine salt is a common method for the purification and

stabilization of N-protected amino acids.

Methodology:

Dissolution: Dissolve N-Cbz-L-Tyrosine in a suitable organic solvent such as ethyl acetate or

diethyl ether.

Addition of Dicyclohexylamine: To the stirred solution, add one equivalent of

dicyclohexylamine dropwise at room temperature.

Precipitation: The dicyclohexylamine salt will typically precipitate out of the solution upon

addition. The mixture may be cooled to enhance precipitation.

Isolation: The precipitated salt is collected by filtration.

Washing and Drying: The collected solid is washed with the solvent used for the reaction to

remove any unreacted starting materials and then dried under vacuum to yield the final

product.

Synthesis of Z-L-Tyrosine dcha

Dissolve N-Cbz-L-Tyrosine
in organic solvent Add 1 eq. Dicyclohexylamine Precipitation of the salt Filter the solid Wash with solvent

and dry under vacuum Z-L-Tyrosine dcha

Click to download full resolution via product page

Caption: General workflow for the synthesis of Z-L-Tyrosine dcha.

Liberation of the Free Acid from the Dicyclohexylamine
Salt
For use in peptide synthesis, the free N-Cbz-L-Tyrosine must often be liberated from its

dicyclohexylamine salt.

Methodology:
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Suspension: Suspend the Z-L-Tyrosine dcha salt in a suitable organic solvent (e.g., ethyl

acetate).

Acidification: Add an aqueous solution of an acid, such as 10% citric acid or dilute

hydrochloric acid, and stir the biphasic mixture vigorously. The dicyclohexylamine will be

protonated and move into the aqueous phase, leaving the free N-Cbz-L-Tyrosine in the

organic phase.

Phase Separation: Separate the organic layer from the aqueous layer.

Washing: Wash the organic layer with water and then with brine.

Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g.,

Na2SO4 or MgSO4), filter, and evaporate the solvent under reduced pressure to obtain the

free N-Cbz-L-Tyrosine.
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Liberation of Free N-Cbz-L-Tyrosine

Suspend Z-L-Tyrosine dcha
in organic solvent

Add aqueous acid
(e.g., 10% Citric Acid)

Separate organic and
aqueous layers

Wash organic layer
with water and brine

Dry organic layer
(e.g., Na2SO4)

Evaporate solvent

Free N-Cbz-L-Tyrosine

Click to download full resolution via product page

Caption: Workflow for liberating the free acid from its dcha salt.

Signaling Pathways and Biological Relevance
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Currently, there is no specific literature that describes a direct role for Z-L-Tyrosine dcha in

biological signaling pathways. Its primary utility is as a protected amino acid derivative for

chemical synthesis, particularly in the field of peptide synthesis.

The parent molecule, L-tyrosine, is a crucial amino acid involved in numerous biological

processes. It serves as a precursor for the synthesis of important neurotransmitters such as

dopamine, norepinephrine, and epinephrine. Furthermore, L-tyrosine is a key component of

many proteins and can be post-translationally modified (e.g., phosphorylation), which is a

fundamental mechanism in signal transduction cascades. The study of synthetic peptides

containing tyrosine and its analogs is therefore of great interest in understanding and

modulating these biological pathways.

Conclusion
Z-L-Tyrosine dicyclohexylamine salt is a stable and convenient form of N-terminally protected

L-tyrosine, facilitating its use in organic and medicinal chemistry. While detailed, experimentally

determined physicochemical data for this specific salt is sparse in publicly available literature,

its chemical identity is well-established. The generalized protocols provided herein offer a solid

foundation for its synthesis and manipulation in a laboratory setting. Its value lies in its role as a

key building block for the synthesis of peptides and other complex molecules, which in turn are

instrumental in the study of a wide array of biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12343537#z-l-tyrosine-dcha-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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